Cas no 69955-47-1 (Lysine,2-(difluoromethyl)-, monohydrochloride (9CI))

Lysine,2-(difluoromethyl)-, monohydrochloride (9CI) structure
69955-47-1 structure
Product Name:Lysine,2-(difluoromethyl)-, monohydrochloride (9CI)
CAS No:69955-47-1
MF:C7H15ClF2N2O2
MW:232.656008005142
CID:514323
PubChem ID:3080918
Update Time:2025-04-19

Lysine,2-(difluoromethyl)-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lysine,2-(difluoromethyl)-, monohydrochloride (9CI)
    • (2S)-2,6-diamino-2-(difluoromethyl)hexanoic acid,hydrochloride
    • 2-(difluoromethyl)lysine
    • Lysine, 2-(difluoromethyl)-, monohydrochloride
    • 2-(Difluoromethyl)lysine--hydrogen chloride (1/1)
    • 69955-47-1
    • DTXSID60990216
    • CCGAAHKVQKSSFQ-OGFXRTJISA-N
    • SCHEMBL11001948
    • (2S)-2,6-diamino-2-(difluoromethyl)hexanoic acid;hydrochloride
    • alpha-Difluoromethyllysine
    • Inchi: 1S/C7H14F2N2O2.ClH/c8-5(9)7(11,6(12)13)3-1-2-4-10;/h5H,1-4,10-11H2,(H,12,13);1H/t7-;/m1./s1
    • InChI Key: CCGAAHKVQKSSFQ-OGFXRTJISA-N
    • SMILES: Cl.FC([C@@](C(=O)O)(CCCCN)N)F

Computed Properties

  • Exact Mass: 232.07915
  • Monoisotopic Mass: 196.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • Boiling Point: 354.5°C at 760 mmHg
  • Flash Point: 168.2°C
  • PSA: 89.34
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